
potassium trifluoromethanesulfonate CAS
number 2926-27-4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
potassium;trifluoromethanesulfona

te

Cat. No.: B7724594 Get Quote

An In-Depth Technical Guide to Potassium Trifluoromethanesulfonate (CAS: 2926-27-4)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of potassium

trifluoromethanesulfonate (CAS 2926-27-4), a versatile and critical compound in modern

chemistry. Commonly known as potassium triflate, its unique properties make it an

indispensable tool in organic synthesis, materials science, electrochemistry, and

pharmaceutical development. This document details its physicochemical properties, synthesis

protocols, key applications, and safety information, presented in a format tailored for a scientific

audience.

Physicochemical and Structural Properties
Potassium trifluoromethanesulfonate is the potassium salt of the superacid,

trifluoromethanesulfonic acid. It is a white, crystalline or powdered solid, recognized for its

stability and solubility in polar solvents.[1][2][3][4] A key characteristic is its hygroscopic nature,

meaning it readily absorbs moisture from the air.[5][6]
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Property Value References

CAS Number 2926-27-4 [2]

Molecular Formula CF₃KO₃S [2][4][7]

Molecular Weight 188.16 g/mol [1][2]

Appearance
White to off-white powder or

crystals
[2][4][5]

Melting Point 230-238.5 °C [2][4][8][9]

Solubility
Soluble in water; Miscible with

acetone, ethyl acetate
[3][5][8][10]

Stability

Stable under normal

temperatures and pressures;

Hygroscopic

[5][6][11]

Purity ≥98% [2][4][12]

Crystal Structure
According to single-crystal structure determination, potassium trifluoromethanesulfonate is

dimorphic, with a phase transition occurring between -63°C and 45°C.[8] The room-

temperature modification crystallizes in a monoclinic system.[8] The structure is composed of

three distinct potassium-oxygen coordination polyhedra, which are linked by the sulfur atoms of

the triflate groups. This arrangement creates a channel-like structure where the lipophilic

trifluoromethane groups are oriented into the channels.[8]

Synthesis and Experimental Protocols
Potassium trifluoromethanesulfonate can be prepared through several methods. The most

common laboratory-scale synthesis involves the neutralization of its parent acid, while industrial

methods may utilize different precursors for efficiency and cost-effectiveness.

Experimental Protocol 1: Neutralization Method
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This is a straightforward acid-base neutralization reaction, widely cited as a common

preparation method.[1][12][13]

Objective: To synthesize potassium trifluoromethanesulfonate by neutralizing

trifluoromethanesulfonic acid with potassium carbonate.

Materials:

Trifluoromethanesulfonic acid (HSO₃CF₃)

Potassium carbonate (K₂CO₃)

Deionized water

Ice bath

Procedure:

A solution of trifluoromethanesulfonic acid is prepared by cautiously diluting it in a minimal

amount of cold deionized water in a flask placed in an ice bath to manage the exothermic

reaction.

Slowly, and in small portions, potassium carbonate is added to the stirred acidic solution.

Effervescence (release of CO₂) will be observed.

Continue adding potassium carbonate until the effervescence ceases and the solution

reaches a neutral pH (approx. 7.0).

The resulting solution is then filtered to remove any unreacted solids.

The water is removed from the filtrate via rotary evaporation or crystallization to yield the

solid potassium trifluoromethanesulfonate product.

The white solid is then dried under a vacuum to remove any residual moisture.
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This method, detailed in patent literature, describes a process for producing a high-

concentration aqueous solution of the salt.[7]

Objective: To synthesize potassium trifluoromethanesulfonate using trifluoromethanesulfonyl

fluoride gas with potassium and calcium hydroxides.

Materials:

Potassium hydroxide (KOH) solution (49.4%) - 793 g

Calcium hydroxide (Ca(OH)₂) - 434 g

High purity water - 774 g

Trifluoromethanesulfonyl fluoride (CF₃SO₂F) gas - 980 g

304 stainless steel reaction vessel

Procedure:

Charge the stainless steel reaction vessel with the aqueous potassium hydroxide solution,

calcium hydroxide, and high purity water.[7]

Heat the mixture to 70°C and stir for 2 hours.[7]

Introduce trifluoromethanesulfonyl fluoride gas into the vessel, maintaining the reaction

pressure between 0.2 MPa and 1.0 MPa.[7]

Continue the gas feed for approximately 3 hours, until 980 g of the gas has been added.[7]

Maintain the reaction conditions for an additional 2 hours post-aeration to ensure completion.

[7]

Cool the mixture to 25°C.[7]

Filter the final mixture to separate the product solution from solid byproducts. The resulting

filtrate is a concentrated aqueous solution of potassium trifluoromethanesulfonate.[7]
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Visualization: Industrial Synthesis Workflow

Industrial Synthesis of Potassium Trifluoromethanesulfonate
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Caption: Workflow for the industrial synthesis of KOTf.

Core Applications in Research and Development
Potassium triflate is a cornerstone chemical due to the unique properties imparted by the

trifluoromethanesulfonate anion, a highly stable and excellent leaving group.

Role in Organic Synthesis
In organic chemistry, potassium triflate serves as a powerful and versatile reagent. It can act as

a mild Lewis acid catalyst and is a key precursor for synthesizing other important compounds.

[11][14] Its applications include:

Catalysis: Facilitating reactions such as esterifications, amidations, and alkylations.[11]

Reagent Synthesis: It is used to prepare N-fluoro-2,4,6-trimethylpyridinium triflate, a valuable

fluorinating agent, and various imidazolium salts used as ionic liquids.[8][14][15]

Nucleophilic Substitutions: The triflate group is an exceptional leaving group, making

potassium triflate useful in reactions where a stable anion is required to drive the reaction
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forward.[3][11]

Visualization: Generalized Role in Synthesis

KOTf in Synthetic Transformations

Starting Material
(e.g., Alcohol, R-OH)

Triflate Intermediate
(R-OTf)

 Triflation 

Potassium Triflate (KOTf)
+ Activating Agent

(e.g., Tf₂O)

Substituted Product
(R-Nu)

 Substitution 

Nucleophile
(Nu⁻)

KOTf (Byproduct)

Click to download full resolution via product page

Caption: KOTf's role in forming a reactive triflate intermediate.

Applications in Electrochemistry and Materials Science
Potassium triflate is a preferred supporting electrolyte in non-aqueous electrochemistry due to

its high ionic conductivity, wide electrochemical window, and stability.[16]

Batteries and Supercapacitors: It is used as a component in electrolytes for lithium-ion

batteries and advanced supercapacitors, where it improves conductivity and overall

performance.[1][2][14]
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Electrochemical Studies: It is essential for studying the electrochemical behavior of

materials, such as glassy carbon in super-acidic media, and for investigating mixed alkali

effects in polymer electrolytes.[4][17][14][16]

Polymer Science: The compound plays a role in the production of fluorinated polymers,

which are valued for their high thermal stability and chemical resistance.[2]

Visualization: Role in an Electrochemical Cell
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Anode (-)

Electrolyte
(Solvent + KOTf)

K⁺ ions move to Cathode
CF₃SO₃⁻ ions move to Anode

External Circuit
(Electron Flow)

 e⁻ 

Cathode (+)

 e⁻ 

Click to download full resolution via product page

Caption: Use of KOTf in a basic electrochemical cell.

Relevance in Pharmaceutical and Drug Development
The trifluoromethyl (-CF₃) group is a privileged moiety in medicinal chemistry, and reagents like

potassium triflate are valuable in synthesizing drug candidates containing this group.[2][11] The

introduction of a -CF₃ group can significantly enhance the pharmacological profile of a

molecule.[18]
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Metabolic Stability: The strong carbon-fluorine bonds are resistant to metabolic degradation

by enzymes like Cytochrome P450, increasing the drug's half-life.

Lipophilicity: The -CF₃ group increases the molecule's lipophilicity, which can improve its

ability to cross cell membranes and enhance bioavailability.

Binding Affinity: Its electron-withdrawing nature can alter the electronic properties of a

molecule, potentially leading to stronger and more selective binding to biological targets.[18]

Potassium trifluoromethanesulfonate is thus valuable for synthesizing fluorinated building

blocks and final drug compounds where these enhanced properties are desired.[2][11]

Visualization: Logic of Fluorination in Drug Design
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Caption: How trifluoromethylation improves drug properties.

Safety, Handling, and Storage
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Proper handling of potassium trifluoromethanesulfonate is crucial due to its hazardous

properties. It is classified as an irritant and can cause burns upon contact with the eyes, skin, or

respiratory tract.[5][19]

Data Presentation: Safety and Hazard Information
Hazard Information Details References

GHS Pictogram GHS07 (Exclamation Mark) [1][19]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[9][19]

Precautionary Statements

P261: Avoid breathing

dust.P280: Wear protective

gloves/eye

protection.P302+P352: IF ON

SKIN: Wash with plenty of

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[9][19][20]

Target Organs Respiratory system, eyes, skin [4][5][19]

Personal Protective Equipment (PPE):

Eyes: Wear appropriate chemical safety goggles or glasses as described by OSHA or

European Standard EN166.[5]

Skin: Wear appropriate protective gloves to prevent skin exposure.[5]

Clothing: Wear appropriate protective clothing.[5]
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Respirators: Use a NIOSH/MSHA or European Standard EN 149 approved respirator if

exposure limits are exceeded or irritation is experienced.[5][6]

Handling and Storage:

Handling: Minimize dust generation and accumulation. Use only with adequate ventilation.

Wash hands and any exposed skin thoroughly after handling.[5][6]

Storage: Store in a cool, dry place. Keep the container tightly closed when not in use to

protect it from moisture, as it is hygroscopic.[5][6]

Incompatibilities and Decomposition:

Incompatible Materials: Strong oxidizing agents and strong acids.[5]

Hazardous Decomposition Products: Thermal decomposition may produce carbon

monoxide, carbon dioxide, sulfur oxides, and hydrogen fluoride gas.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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